25,26-Dihydroxycholecalciferol

• CAS No.: 29261-12-9
• Product Name: 25,26-Dihydroxycholecalciferol
• Molecular Formula: C27H44O3
• Molecular Weight: 416.6 g/mol
• IUPAC Name: (6R)-6-[(1R,3aS,4E,7aR)-4-[(2Z)-2-[(5S)-5-hydroxy-2-methylidenecyclohexylidene]ethylidene]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-1-yl]-2-methylheptane-1,2-diol
• Standard InChI: InChI=1S/C27H44O3/c1-19-9-12-23(29)17-22(19)11-10-21-8-6-16-27(4)24(13-14-25(21)27)20(2)7-5-15-26(3,30)18-28/h10-11,20,23-25,28-30H,1,5-9,12-18H2,2-4H3/b21-10+,22-11-/t20-,23+,24-,25+,26?,27-/m1/s1
• Standard InChIKey: QOWCBCXATJITSI-ZLNGONTQSA-N
• Isomeric SMILES: C[C@H](CCCC(C)(CO)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](CCC3=C)O)C
• SMILES: CC(CCCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Canonical SMILES: CC(CCCC(C)(CO)O)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)O)C
• Appearance: Solid
• Description: One of the metabolite of Vitamin D3, which has been found to be effective in mediating intestinal calcium absorbtion and bone calcium metabolism.
• Synonyms: 25,26-dihydroxycholecalciferol; 25,26-dihydroxycholecalciferol, (3beta,5Z,7E,25R)-isomer; 25,26-dihydroxycholecalciferol, (3beta,5Z,7E,25S)-isomer; 25,26-dihydroxycholecalciferol, (3beta-6Z)-isomer; 25,26-dihydroxyvitamin D3
• PubChem Compound: 21159907
• Last Modified: Nov 11 2021